Cas no 443683-18-9 (3,4,5-trifluorobenzene-1-thiol)

3,4,5-Trifluorobenzene-1-thiol is a fluorinated aromatic thiol compound characterized by its trifluoromethyl-substituted benzene ring and a reactive thiol (-SH) functional group. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine atoms enhances stability, lipophilicity, and metabolic resistance, while the thiol group allows for selective functionalization via thiol-ene reactions or metal coordination. Its high purity and well-defined reactivity profile make it a reliable intermediate for constructing complex molecular architectures. Suitable for controlled environments due to its sensitivity to oxidation, proper handling under inert conditions is recommended.

3,4,5-trifluorobenzene-1-thiol structure

443683-18-9 structure

Product Name:3,4,5-trifluorobenzene-1-thiol

CAS No:443683-18-9

MF:C₆H₃F₃S

MW:164.148230791092

MDL:MFCD11111065

CID:327446

PubChem ID:45090836

Update Time:2025-06-07

3,4,5-trifluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

- Benzenethiol,3,4,5-trifluoro-
- 3,4,5-trifluorobenzenethiol
- Benzenethiol, 3,4,5-trifluoro- (9CI)
- 3,4,5-trifluorobenzene-1-thiol
- SCHEMBL2096368
- DTXSID90666715
- 3,4,5-Trifluorothiophenol
- 443683-18-9
- AKOS006309013
- EN300-1846864
- DB-274243
- Benzenethiol, 3,4,5-trifluoro-
- MDL： MFCD11111065
- Inchi： 1S/C6H3F3S/c7-4-1-3(10)2-5(8)6(4)9/h1-2,10H
- InChI Key： WJOBILWIHXXCAH-UHFFFAOYSA-N
- SMILES： SC1C=C(C(=C(C=1)F)F)F

Computed Properties

Exact Mass: 163.991
Monoisotopic Mass: 163.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 1A^2

3,4,5-trifluorobenzene-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB434727-1 g	3,4,5-Trifluorothiophenol; .	443683-18-9		1g	€389.40	2023-06-16
abcr	AB434727-5 g	3,4,5-Trifluorothiophenol; .	443683-18-9		5g	€1373.40	2023-06-16
Fluorochem	037957-1g	3,4,5-Trifluorothiophenol	443683-18-9	97%	1g	￡193.00	2022-02-28
Fluorochem	037957-25g	3,4,5-Trifluorothiophenol	443683-18-9	97%	25g	￡2241.00	2022-02-28
Enamine	EN300-1846864-0.05g	3,4,5-trifluorobenzene-1-thiol	443683-18-9	95%	0.05g	$60.0	2023-09-19
Enamine	EN300-1846864-0.1g	3,4,5-trifluorobenzene-1-thiol	443683-18-9	95%	0.1g	$89.0	2023-09-19
Enamine	EN300-1846864-0.25g	3,4,5-trifluorobenzene-1-thiol	443683-18-9	95%	0.25g	$127.0	2023-09-19
Enamine	EN300-1846864-0.5g	3,4,5-trifluorobenzene-1-thiol	443683-18-9	95%	0.5g	$199.0	2023-09-19
Enamine	EN300-1846864-1.0g	3,4,5-trifluorobenzene-1-thiol	443683-18-9	95%	1g	$256.0	2023-06-03
Enamine	EN300-1846864-2.5g	3,4,5-trifluorobenzene-1-thiol	443683-18-9	95%	2.5g	$563.0	2023-09-19